N1-(2,3-dimethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide

• IUPAC Name: N-(2,3-dimethylphenyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide
• InChI: InChI=1S/C22H23N3O3/c1-13-5-3-7-18(14(13)2)24-22(28)21(27)23-17-11-15-6-4-10-25-19(26)9-8-16(12-17)20(15)25/h3,5,7,11-12H,4,6,8-10H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: MEUGLSYTPVFLPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3)C
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

N1-(2,3-dimethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Compounds with complex quinoline derivatives play a critical role in organic synthesis, particularly in catalysis. For instance, the use of Cu/Oxalic Diamide-Catalyzed Coupling showcases the utility of related compounds in facilitating the coupling reaction of terminal alkynes with aryl halides, highlighting the versatility and efficiency of quinoline derivatives in organic synthesis processes (Ying Chen et al., 2023).

Structural Studies and Material Science

Quinoline and its derivatives also find applications in material science and structural chemistry. Studies on the structural aspects and properties of salt and inclusion compounds of quinoline-based amides, for example, provide valuable insights into the molecular arrangements and interactions that govern the properties of these materials. Such research can inform the design and development of new materials with specific desired properties (A. Karmakar et al., 2007).

Fluorescence and Sensing Applications

The quinoline moiety is often employed in the development of fluorescent chemosensors due to its excellent photophysical properties. Research into fluorescein-based dyes derivatized with quinoline for Zn(II) sensing exemplifies the application of quinoline derivatives in creating sensitive and selective sensors for metal ions, which are crucial for environmental monitoring and biomedical diagnostics (Elizabeth M. Nolan et al., 2005).

Pharmaceutical Research

The structural complexity and diverse functionality of quinoline derivatives make them suitable candidates for pharmaceutical research. Studies on the synthesis and activity of quinoline-based compounds as apoptosis inducers demonstrate the potential of these molecules in cancer therapy, offering insights into their mechanisms of action and providing a basis for the development of novel anticancer drugs (Han-Zhong Zhang et al., 2008).